
Application Notes and Protocols: Propylene
Glycol Monoricinoleate in Cosmetic

Formulations

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-Hydroxypropyl 12-

hydroxyoctadec-9-enoate

Cat. No.: B022335 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Propylene Glycol Monoricinoleate
Propylene glycol monoricinoleate is a versatile ingredient in the cosmetic formulator's palette,

derived from the esterification of propylene glycol with ricinoleic acid, the primary fatty acid

found in castor oil.[1] This moderately viscous, clear to pale yellow liquid serves multiple

functions, acting as an emollient, emulsifier, skin-conditioning agent, and viscosity-controlling

agent.[2] Its recommended use level in cosmetic formulations typically ranges from 1% to 5%.

[1] Propylene glycol monoricinoleate is insoluble in water and finds application in a variety of

emulsions for skin and hair care, as well as in pigmented cosmetic products where it aids in

pigment dispersion.[1]

Key Functions and Applications
Propylene glycol monoricinoleate's unique properties make it a valuable component in a

diverse range of cosmetic products.

Emollient: It imparts a softening and smoothing effect on the skin, enhancing its texture and

feel.
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Emulsifier: It facilitates the mixing of oil and water phases to create stable emulsions, crucial

for creams and lotions.

Skin Conditioning Agent: It helps to maintain the skin in good condition.

Viscosity Controlling Agent: It helps to adjust the thickness of cosmetic formulations.[2]

Pigment Wetting Agent and Stabilizer: In color cosmetics, it is an effective wetting agent for

pigments and helps to stabilize their dispersion, leading to uniform color application.[1]

These functions make it suitable for inclusion in:

Moisturizing Creams and Lotions

Foundations and other liquid makeup

Lipsticks and Lip Glosses

Hair Conditioners and Styling Products

Illustrative Formulations and Quantitative Data
Due to the proprietary nature of specific cosmetic formulations, the following tables present

illustrative examples based on typical ingredient concentrations. These examples demonstrate

how propylene glycol monoricinoleate can be incorporated and the expected impact on product

characteristics.

Table 1: Moisturizing Skin Cream Formulation
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Ingredient Phase Ingredient Function Concentration (%)

A (Oil Phase) Mineral Oil Emollient 15.0

Cetyl Alcohol Thickener, Emollient 3.0

Stearic Acid Emulsifier, Thickener 2.0

Propylene Glycol

Monoricinoleate
Emollient, Emulsifier 3.0

B (Water Phase) Deionized Water Solvent q.s. to 100

Glycerin Humectant 5.0

Triethanolamine pH Adjuster 0.5

C (Preservative) Phenoxyethanol Preservative 0.5

Table 2: Liquid Foundation Formulation
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Ingredient Phase Ingredient Function Concentration (%)

A (Pigment

Dispersion)
Titanium Dioxide Pigment 8.0

Iron Oxides (blend) Pigment 2.0

Propylene Glycol

Monoricinoleate

Pigment Wetting

Agent
4.0

B (Oil Phase) Cyclopentasiloxane
Emollient, Volatile

Carrier
20.0

Dimethicone Emollient 5.0

C (Water Phase) Deionized Water Solvent q.s. to 100

Butylene Glycol Humectant, Solvent 5.0

Sodium Chloride Thickener 1.0

D (Emulsifier)
PEG/PPG-18/18

Dimethicone
Emulsifier 2.0

E (Preservative) Caprylyl Glycol
Preservative,

Emollient
0.5

Experimental Protocols
The following are detailed methodologies for key experiments to evaluate the performance of

cosmetic formulations containing propylene glycol monoricinoleate.

Protocol for Evaluating Skin Hydration (Corneometry)
Objective: To quantify the moisturizing effect of a cosmetic formulation on the skin.

Apparatus: Corneometer®

Procedure:

Subject Selection: Recruit a panel of healthy volunteers with normal to dry skin. Ensure

subjects acclimatize to the controlled environmental conditions (temperature and humidity)
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for at least 30 minutes before measurements.

Test Sites: Define test areas on the forearms of the subjects. One site will be for the test

formulation, and another will serve as an untreated control.

Baseline Measurement: Take baseline skin hydration readings from both test sites using the

Corneometer®.

Product Application: Apply a standardized amount of the test formulation (e.g., 2 mg/cm²) to

the designated test site.

Post-Application Measurements: Take hydration readings at predetermined time intervals

(e.g., 1, 2, 4, 6, and 8 hours) after product application from both the treated and untreated

sites.

Data Analysis: Calculate the mean hydration values for each time point and compare the

values of the treated site with the baseline and the untreated control site. Statistical analysis

(e.g., t-test or ANOVA) should be performed to determine the significance of the results.

Protocol for Assessing Skin Barrier Function
(Transepidermal Water Loss - TEWL)
Objective: To evaluate the effect of a cosmetic formulation on the skin's barrier function by

measuring TEWL.

Apparatus: Tewameter® or VapoMeter

Procedure:

Subject Selection and Acclimatization: Follow the same procedure as for Corneometry.

Test Sites: Define test areas on the forearms.

Baseline Measurement: Measure the baseline TEWL from the test sites.

Product Application: Apply a standardized amount of the test formulation to the designated

area.
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Post-Application Measurements: Measure TEWL at specified time intervals after application.

Data Analysis: A statistically significant decrease in TEWL on the treated site compared to

the baseline and control indicates an improvement in skin barrier function.

Protocol for Viscosity Measurement
Objective: To determine the rheological properties of the cosmetic formulation.

Apparatus: Brookfield Viscometer or a rheometer.

Procedure:

Sample Preparation: Place a sufficient amount of the formulation in a suitable container for

the viscometer. Allow the sample to equilibrate to a controlled temperature (e.g., 25°C).

Spindle Selection: Choose an appropriate spindle and rotational speed based on the

expected viscosity of the product.

Measurement: Immerse the spindle into the sample to the marked level. Start the viscometer

and allow the reading to stabilize before recording the viscosity value (in centipoise, cP).

Data Recording: Record the viscosity, spindle number, speed, and temperature. For more

comprehensive rheological analysis, a rheometer can be used to measure viscosity at

varying shear rates.

Protocol for Emulsion Stability Testing
Objective: To assess the physical stability of the emulsion under accelerated conditions.

Methods:

Centrifugation Test:

Place a sample of the emulsion in a centrifuge tube.

Centrifuge at a specified speed (e.g., 3000 rpm) for a set duration (e.g., 30 minutes).
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Visually inspect the sample for any signs of phase separation, creaming, or sedimentation.

[3]

Freeze-Thaw Cycling:

Subject the product to alternating temperature cycles. A typical cycle involves placing the

product at a low temperature (e.g., -10°C) for 24 hours, followed by room temperature

(e.g., 25°C) for 24 hours.[3]

Perform at least three cycles.

After each cycle, visually inspect the product for changes in color, odor, texture, and for

any signs of phase separation.[3]

Elevated Temperature Stability:

Store samples of the product at elevated temperatures (e.g., 40°C and 50°C) for a

predetermined period (e.g., 1, 2, and 3 months).

At each time point, evaluate the samples for changes in physical properties (color, odor,

viscosity, pH) and compare them to a control sample stored at room temperature.

Visualizations
The following diagrams illustrate the functional role of propylene glycol monoricinoleate and a

typical experimental workflow for evaluating a cosmetic formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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